(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC14952893
InChI: InChI=1S/C17H10FN3O2S/c18-12-6-3-11(4-7-12)5-8-15-19-17-21(20-15)16(22)14(24-17)10-13-2-1-9-23-13/h1-10H/b8-5+,14-10-
SMILES:
Molecular Formula: C17H10FN3O2S
Molecular Weight: 339.3 g/mol

(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

CAS No.:

Cat. No.: VC14952893

Molecular Formula: C17H10FN3O2S

Molecular Weight: 339.3 g/mol

* For research use only. Not for human or veterinary use.

(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one -

Specification

Molecular Formula C17H10FN3O2S
Molecular Weight 339.3 g/mol
IUPAC Name (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
Standard InChI InChI=1S/C17H10FN3O2S/c18-12-6-3-11(4-7-12)5-8-15-19-17-21(20-15)16(22)14(24-17)10-13-2-1-9-23-13/h1-10H/b8-5+,14-10-
Standard InChI Key SJMSMWLBLNWUBZ-OMPPTPSCSA-N
Isomeric SMILES C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2
Canonical SMILES C1=COC(=C1)C=C2C(=O)N3C(=NC(=N3)C=CC4=CC=C(C=C4)F)S2

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound belongs to the thiazolo[3,2-b][1,2,] triazole class, featuring a bicyclic system fused with a triazole ring. Its IUPAC name reflects the stereochemical configuration (5Z) and (E) designations, which are critical for its biological activity. Key molecular properties include:

PropertyValue
Molecular FormulaC₁₇H₁₀FN₃O₂S
Molecular Weight339.3 g/mol
CAS NumberNot assigned
PubChem CID6529129
SMILESC1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2

The presence of a 4-fluorophenyl group enhances lipophilicity and membrane permeability, while the furan-2-ylmethylidene moiety contributes to π-π stacking interactions with biological targets.

Stereochemical Considerations

The (5Z) configuration indicates that the furan-2-ylmethylidene group and the thiazole ring are on the same side of the double bond, while the (E) designation for the 4-fluorophenyl ethenyl group ensures trans spatial arrangement. These stereochemical features are crucial for maintaining the compound’s planar geometry, enabling optimal binding to hydrophobic pockets in proteins .

Synthetic Methodologies

Multi-Step Synthesis

The synthesis of thiazolo-triazole derivatives typically involves cyclocondensation reactions. For this compound, a plausible route includes:

  • Formation of the Thiazole Core: Reaction of 2-aminothiazole with a β-keto ester under acidic conditions.

  • Triazole Ring Fusion: Oxidative cyclization using copper(I) iodide to form the triazole moiety.

  • Introduction of Substituents:

    • The 4-fluorophenyl ethenyl group is added via Heck coupling.

    • The furan-2-ylmethylidene group is introduced through a Knoevenagel condensation .

Optimization Challenges

Key challenges include controlling stereoselectivity during the Knoevenagel step and minimizing side reactions during cyclization. Studies report yields of 45–60% for final steps, with purification achieved via column chromatography using ethyl acetate/hexane gradients .

Mechanism of Action and Biological Activity

Tubulin Polymerization Inhibition

Structural analogs of this compound, such as pyrazoline derivatives, exhibit potent inhibition of tubulin polymerization (e.g., IC₅₀ = 0.05–0.09 μM) . The fluorophenyl and furyl groups likely bind to the colchicine site on β-tubulin, disrupting microtubule assembly and inducing mitotic arrest . Hydrogen bonding between the triazole nitrogen and tubulin’s Thr179 residue further stabilizes this interaction.

Anticancer Efficacy

In vitro studies on leukemia SR cells demonstrate cytotoxicity with IC₅₀ values comparable to colchicine (0.05–0.09 μM) . The compound selectively targets cancer cells by exploiting elevated tubulin expression in rapidly dividing cells, sparing normal fibroblasts . Apoptosis is induced via caspase-3 activation and mitochondrial membrane depolarization .

Comparative Analysis with Structural Analogs

CompoundKey ModificationsIC₅₀ (μM)Target
This Compound4-Fluorophenyl, furyl0.05Tubulin
(5E)-5-{[5-(2,4-Dichlorophenyl)-2-furyl]methylene}-2-(4-methylphenyl) analogDichlorophenyl, methylphenyl0.12Tubulin
Pyrazoline 7cTrimethoxyphenyl0.09Colchicine site

The fluorophenyl group enhances binding affinity compared to dichlorophenyl analogs, while furyl substituents improve solubility .

Computational and Docking Studies

Molecular docking (PDB: 1SA0) reveals that the compound occupies a hydrophobic cavity near β-tubulin’s T7 loop. Key interactions include:

  • Hydrogen bonds: Between the triazole N2 and Thr179.

  • Van der Waals forces: Fluorophenyl with Val238 and Leu246.

  • π-alkyl interactions: Furan ring with Ile232 .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator